Cas no 16094-32-9 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-)

• Product Name: Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-
• CAS No: 16094-32-9
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 96380
• PubChem ID: 15433850
• Update Time: 2025-04-19

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-
• 3,5-ditert-butyl-2,6-dihydroxybenzoic acid
• 3,5-di-tert-butyl-2,6-dihydroxy-benzoic acid
• DTXSID00572737
• CHEMBL4227298
• BDBM50459964
• FVQBNGXOHJYGMZ-UHFFFAOYSA-N
• 16094-32-9
• 3,5-Di-tert-butyl-2,6-dihydroxybenzoic acid
• SCHEMBL2791325
• DTXCID20523509

• Inchi： 1S/C15H22O4/c1-14(2,3)8-7-9(15(4,5)6)12(17)10(11(8)16)13(18)19/h7,16-17H,1-6H3,(H,18,19)
• InChI Key： FVQBNGXOHJYGMZ-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=C(C(=CC=1C(C)(C)C)C(C)(C)C)O

Computed Properties

• Exact Mass: 266.15180918g/mol
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 77.8Ų